Cas no 32599-11-4 (Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1))

• Product name: Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
• CAS No: 32599-11-4
• MF: C₁₃H₂₁NO₂^.CLH
• MW: 223.31134
• CID: 323552
• PubChem ID: 24193884

Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-diethyl-2-(3-methoxyphenoxy)-, hydrochloride (1:1)
• N,N-diethyl-2-(3-methoxyphenoxy)ethanamine,hydrochloride
• Diaethyl-[2-(3-methoxy-phenoxy)-aethyl]-amin, Hydrochlorid
• diethyl-[2-(3-methoxy-phenoxy)-ethyl]-amine, hydrochloride
• NSC159499
• N,N-Diethyl-2-(3-methoxyphenoxy)ethan-1-amine--hydrogen chloride (1/1)
• NSC-159499
• DTXSID40638427
• 32599-11-4

• Inchi： InChI=1S/C13H21NO2/c1-4-14(5-2)9-10-16-13-8-6-7-12(11-13)15-3/h6-8,11H,4-5,9-10H2,1-3H3
• InChI Key： GLCWYODMOJBODV-UHFFFAOYSA-N
• SMILES： CCN(CCOC1=CC=CC(OC)=C1)CC

Computed Properties

• Exact Mass: 223.15733
• Monoisotopic Mass: 259.1339066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 171
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.7Ų

Experimental Properties

• PSA: 21.7
• LogP: 3.21780